78-39-7

Triethyl orthoacetate

In Stock

• CAS RN:
• 78-39-7

• Formula:
• C8H18O3

• InChI:
• InChI=1S/C8H18O3/c1-5-9-8(4,10-6-2)11-7-3/h5-7H2,1-4H3

• InChIKey:
• NDQXKKFRNOPRDW-UHFFFAOYSA-N

• Triethyl orthoacetate, also known as Triethyl orthoacetate, is a useful research compound. Its molecular formula is C8H18O3 and its molecular weight is 162.23 g/mol. The purity is usually 95%.

1,1,2,2-Tetrahydroperfluoro-1-decanol

In Stock

• CAS RN:
• 678-39-7

• Formula:
• C10H5F17O

• InChI:
• InChI=1S/C10H5F17O/c11-3(12,1-2-28)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)9(23,24)10(25,26)27/h28H,1-2H2

• InChIKey:
• JJUBFBTUBACDHW-UHFFFAOYSA-N

• 1H,1H,2H,2H-Perfluoro-1-decanol (8:2 FTOH) is an 8:2 fluorotelomer alcohol. The quantitative analysis of 8:2 FTOH in soil can be done using GC/MS with instrument detection limit (IDL) of 10fg/L. Studies indicate that hydroxyl radical causes indirect photodegradation of 8:2 FTOH in aqueous media.
  3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-1-decanol is a fluorotelomer alcohol that is ethanol substituted at position 2 by a perfluorooctyl group. It is a primary alcohol and a fluorotelomer alcohol. It derives from a decan-1-ol.
  

3-Quinolinecarboxylic acid, 6,7-dimethoxy-, ethyl ester

• CAS RN:
• 5278-39-7

• Formula:
• C14H15NO4

• InChI:
• InChI=1S/C14H15NO4/c1-4-19-14(16)10-5-9-6-12(17-2)13(18-3)7-11(9)15-8-10/h5-8H,4H2,1-3H3

• InChIKey:
• BSUAOVKVNPPFQI-UHFFFAOYSA-N

• 3-Quinolinecarboxylic acid, 6,7-dimethoxy-, ethyl ester is a useful research compound. Its molecular formula is C14H15NO4 and its molecular weight is 261.27 g/mol. The purity is usually 95%.

1H-Isoindole-1,3(2H)-dione, 2-(4-chloro-2-fluoro-5-(1-methylethoxy)phenyl)-4,5,6,7-tetrahydro-

• CAS RN:
• 84478-39-7

• Formula:
• C17H17ClFNO3

• InChI:
• InChI=1S/C17H17ClFNO3/c1-9(2)23-15-8-14(13(19)7-12(15)18)20-16(21)10-5-3-4-6-11(10)17(20)22/h7-9H,3-6H2,1-2H3

• InChIKey:
• FLISPQPZFHPXQP-UHFFFAOYSA-N

• 1H-Isoindole-1,3(2H)-dione, 2-(4-chloro-2-fluoro-5-(1-methylethoxy)phenyl)-4,5,6,7-tetrahydro- is a useful research compound. Its molecular formula is C17H17ClFNO3 and its molecular weight is 337.8 g/mol. The purity is usually 95%.

Thulium chloride heptahydrate [MI]

Usually In Stock

• CAS RN:
• 13778-39-7

• Formula:
• Cl3H14O7Tm

• InChI:
• InChI=1S/3ClH.7H2O.Tm/h3*1H;7*1H2;/q;;;;;;;;;;+3/p-3

• InChIKey:
• OJYFELNMGVBICO-UHFFFAOYSA-K

• Thulium chloride heptahydrate [MI] is a useful research compound. Its molecular formula is Cl3H14O7Tm and its molecular weight is 401.4 g/mol. The purity is usually 95%.

N-(2,4-dimethoxyphenyl)benzenesulfonamide

Usually In Stock

• CAS RN:
• 160878-39-7

• Formula:
• C14H15NO4S

• InChI:
• InChI=1S/C14H15NO4S/c1-18-11-8-9-13(14(10-11)19-2)15-20(16,17)12-6-4-3-5-7-12/h3-10,15H,1-2H3

• InChIKey:
• HNHXWPQVOKUAMD-UHFFFAOYSA-N

• N-(2,4-dimethoxyphenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H15NO4S and its molecular weight is 293.34 g/mol. The purity is usually 95%.

(S)-1-Cbz-3-Aminopyrrolidine hydrochloride

In Stock

• CAS RN:
• 550378-39-7

• Formula:
• C12H17ClN2O2

• InChI:
• InChI=1S/C12H16N2O2.ClH/c13-11-6-7-14(8-11)12(15)16-9-10-4-2-1-3-5-10;/h1-5,11H,6-9,13H2;1H/t11-;/m0./s1

• InChIKey:
• QNQVBYGRFHOBNO-MERQFXBCSA-N

• (S)-1-Cbz-3-Aminopyrrolidine hydrochloride is a useful research compound. Its molecular formula is C12H17ClN2O2 and its molecular weight is 256.73 g/mol. The purity is usually 95%.

4'-Bromo-2'-fluoro-3-(3,4,5-trifluorophenyl)propiophenone

In Stock

• CAS RN:
• 898778-39-7

• Formula:
• C15H9BrF4O

• InChI:
• InChI=1S/C15H9BrF4O/c16-9-2-3-10(11(17)7-9)14(21)4-1-8-5-12(18)15(20)13(19)6-8/h2-3,5-7H,1,4H2

• InChIKey:
• GUALSTPJSOEGDA-UHFFFAOYSA-N

• 4'-Bromo-2'-fluoro-3-(3,4,5-trifluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H9BrF4O and its molecular weight is 361.13 g/mol. The purity is usually 95%.

4-benzyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

Usually In Stock

• CAS RN:
• 212578-39-7

• Formula:
• C16H15NO3

• InChI:
• InChI=1S/C16H15NO3/c18-16(19)15-11-17(10-12-6-2-1-3-7-12)13-8-4-5-9-14(13)20-15/h1-9,15H,10-11H2,(H,18,19)

• InChIKey:
• DDFHPFXSVBIAON-UHFFFAOYSA-N

• 4-benzyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is a useful research compound. Its molecular formula is C16H15NO3 and its molecular weight is 269.29 g/mol. The purity is usually 95%.

Cyclopentanemethanol, 4-amino-2-fluoro-3-hydroxy-, (1alpha,2beta,3alpha,4alpha)- (9CI)

• CAS RN:
• 152378-39-7

• Formula:
• C6H12FNO2

• InChI:
• InChI=1S/C6H12FNO2/c7-5-3(2-9)1-4(8)6(5)10/h3-6,9-10H,1-2,8H2/t3-,4-,5-,6-/m0/s1

• InChIKey:
• UYUIGSFTBGWURM-BXKVDMCESA-N

• Cyclopentanemethanol, 4-amino-2-fluoro-3-hydroxy-, (1alpha,2beta,3alpha,4alpha)- (9CI), also known as Cyclopentanemethanol, 4-amino-2-fluoro-3-hydroxy-, (1alpha,2beta,3alpha,4alpha)- (9CI), is a useful research compound. Its molecular formula is C6H12FNO2 and its molecular weight is 149.165. The purity is usually 95%.

1-Bromo-2-triphenylmethyloxy-ethane

In Stock

• CAS RN:
• 102478-39-7

• Formula:
• C21H19BrO

• InChI:
• InChI=1S/C21H19BrO/c22-16-17-23-21(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15H,16-17H2

• InChIKey:
• CHQAQRIPXQLTME-UHFFFAOYSA-N

• 1-Bromo-2-triphenylmethyloxy-ethane is a useful research compound. Its molecular formula is C21H19BrO and its molecular weight is 367.3 g/mol. The purity is usually 95%.

4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N'-(4-methoxybenzo[d]thiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851978-39-7

• Formula:
• C24H22N4O4S2

• InChI:
• InChI=1S/C24H22N4O4S2/c1-32-20-7-4-8-21-22(20)25-24(33-21)27-26-23(29)17-9-11-19(12-10-17)34(30,31)28-14-13-16-5-2-3-6-18(16)15-28/h2-12H,13-15H2,1H3,(H,25,27)(H,26,29)

• InChIKey:
• FOFCISPAVDISAH-UHFFFAOYSA-N

• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N'-(4-methoxybenzo[d]thiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C24H22N4O4S2 and its molecular weight is 494.58. The purity is usually 95%.

(Z)-6-hydroxy-2-(3-methoxybenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-39-7

• Formula:
• C22H24N2O4

• InChI:
• InChI=1S/C22H24N2O4/c1-23-8-10-24(11-9-23)14-18-19(25)7-6-17-21(26)20(28-22(17)18)13-15-4-3-5-16(12-15)27-2/h3-7,12-13,25H,8-11,14H2,1-2H3/b20-13-

• InChIKey:
• AFDBINWOZFXCMV-MOSHPQCFSA-N

• (Z)-6-hydroxy-2-(3-methoxybenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H24N2O4 and its molecular weight is 380.444. The purity is usually 95%.

5,6-Dichloro-1H-indazole-3-carbonitrile

In Stock

• CAS RN:
• 885278-39-7

• Formula:
• C8H3Cl2N3

• InChI:
• InChI=1S/C8H3Cl2N3/c9-5-1-4-7(2-6(5)10)12-13-8(4)3-11/h1-2H,(H,12,13)

• InChIKey:
• KPYROIGJUKKVPI-UHFFFAOYSA-N

• 5,6-Dichloro-1H-indazole-3-carbonitrile is a useful research compound. Its molecular formula is C8H3Cl2N3 and its molecular weight is 212.03 g/mol. The purity is usually 95%.

7-Goniofufurone

• CAS RN:
• 136778-39-7

• Formula:
• C13H14O5

• InChI:
• InChI=1S/C13H14O5/c14-9-6-8-12(18-9)11(16)13(17-8)10(15)7-4-2-1-3-5-7/h1-5,8,10-13,15-16H,6H2/t8-,10?,11-,12+,13-/m1/s1

• InChIKey:
• OGSSCWFZICJOMO-SLIWXIDXSA-N

• 7-Goniofufurone is a natural product found in Goniothalamus griffithii, Goniothalamus borneensis, and other organisms with data available.

Ethyl 2-(trideuteriomethyl)butanoate

In Stock

• CAS RN:
• 181878-39-7

• Formula:
• C7H14O2

• InChI:
• InChI=1S/C7H14O2/c1-4-6(3)7(8)9-5-2/h6H,4-5H2,1-3H3/i3D3

• InChIKey:
• HCRBXQFHJMCTLF-HPRDVNIFSA-N

• Ethyl 2-Methylbutyrate-D3 is a labelled analogue of Ethyl 2-methylbutyrate. Ethyl 2-methylbutyrate is an ester that has a sweet, apple-like aroma. Ethyl 2-methylbutyrate is naturally found in apples, cherries and orange juice.
  
  

2-Cyclopropyl-oxazole-5-carboxylic acid

In Stock

• CAS RN:
• 1263378-39-7

• Formula:
• C7H7NO3

• InChI:
• InChI=1S/C7H7NO3/c9-7(10)5-3-8-6(11-5)4-1-2-4/h3-4H,1-2H2,(H,9,10)

• InChIKey:
• CRIDPMCDKOTMAL-UHFFFAOYSA-N

• 2-Cyclopropyl-oxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C7H7NO3 and its molecular weight is 153.14 g/mol. The purity is usually 95%.

5,7-Dichlorothiazolo[4,5-d]pyrimidine

In Stock

• CAS RN:
• 1137278-39-7

• Formula:
• C5HCl2N3S

• InChI:
• InChI=1S/C5HCl2N3S/c6-3-2-4(8-1-11-2)10-5(7)9-3/h1H

• InChIKey:
• ZWONAZRQCSMTFK-UHFFFAOYSA-N

• 5,7-Dichlorothiazolo[4,5-d]pyrimidine is a useful research compound. Its molecular formula is C5HCl2N3S and its molecular weight is 206.05 g/mol. The purity is usually 95%.

N-(4-(3-methoxypyrrolidin-1-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 1797278-39-7

• Formula:
• C12H18N2O3S

• InChI:
• InChI=1S/C12H18N2O3S/c1-17-12-7-8-14(9-12)11-5-3-10(4-6-11)13-18(2,15)16/h3-6,12-13H,7-9H2,1-2H3

• InChIKey:
• CROFRFLMMKJOPU-UHFFFAOYSA-N

• N-(4-(3-methoxypyrrolidin-1-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C12H18N2O3S and its molecular weight is 270.35. The purity is usually 95%.

6-oxo-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide

In Stock

• CAS RN:
• 1904178-39-7

• Formula:
• C15H13N7O2S

• InChI:
• InChI=1S/C15H13N7O2S/c23-14-6-4-10(17-20-14)15(24)16-8-13-19-18-12-5-3-9(21-22(12)13)11-2-1-7-25-11/h1-3,5,7H,4,6,8H2,(H,16,24)(H,20,23)

• InChIKey:
• VASUORWDZPIYBK-UHFFFAOYSA-N

• 6-oxo-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C15H13N7O2S and its molecular weight is 355.38. The purity is usually 95%.

N-benzyl-2-(7-methoxy-1-naphthyl)ethanamine

In Stock

• CAS RN:
• 2138178-39-7

• Formula:
• C20H21NO

• InChI:
• InChI=1S/C20H21NO/c1-22-19-11-10-17-8-5-9-18(20(17)14-19)12-13-21-15-16-6-3-2-4-7-16/h2-11,14,21H,12-13,15H2,1H3

• InChIKey:
• PRVXOKQNNRMMST-UHFFFAOYSA-N

• N-benzyl-2-(7-methoxy-1-naphthyl)ethanamine is a useful research compound. Its molecular formula is C20H21NO and its molecular weight is 291.394. The purity is usually 95%.

3-Cyclobutoxy-6-cyclopropylpyridazine

In Stock

• CAS RN:
• 2175978-39-7

• Formula:
• C11H14N2O

• InChI:
• InChI=1S/C11H14N2O/c1-2-9(3-1)14-11-7-6-10(12-13-11)8-4-5-8/h6-9H,1-5H2

• InChIKey:
• KVWOOEZVERZQSK-UHFFFAOYSA-N

• 3-Cyclobutoxy-6-cyclopropylpyridazine is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.246. The purity is usually 95%.

1-(2,9-Dioxaspiro[5.5]undecan-3-yl)ethanamine

Usually In Stock

• CAS RN:
• 2248278-39-7

• Formula:
• C11H21NO2

• InChI:
• InChI=1S/C11H21NO2/c1-9(12)10-2-3-11(8-14-10)4-6-13-7-5-11/h9-10H,2-8,12H2,1H3

• InChIKey:
• PLJBRZWGMFVDIO-UHFFFAOYSA-N

• 1-(2,9-Dioxaspiro[5.5]undecan-3-yl)ethanamine is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.294. The purity is usually 95%.

N-[(4-Ethoxyphenyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361878-39-7

• Formula:
• C18H24N2O3

• InChI:
• InChI=1S/C18H24N2O3/c1-3-17(21)20-11-9-15(10-12-20)18(22)19-13-14-5-7-16(8-6-14)23-4-2/h3,5-8,15H,1,4,9-13H2,2H3,(H,19,22)

• InChIKey:
• XBEMTILJMSWURF-UHFFFAOYSA-N

• N-[(4-Ethoxyphenyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H24N2O3 and its molecular weight is 316.401. The purity is usually 95%.

Tert-butyl 4-[(5-fluoropyrimidin-4-yl)oxymethyl]piperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 2379978-39-7

• Formula:
• C15H22FN3O3

• InChI:
• InChI=1S/C15H22FN3O3/c1-15(2,3)22-14(20)19-6-4-11(5-7-19)9-21-13-12(16)8-17-10-18-13/h8,10-11H,4-7,9H2,1-3H3

• InChIKey:
• AJZLSBWHYIRETQ-UHFFFAOYSA-N

• Tert-butyl 4-[(5-fluoropyrimidin-4-yl)oxymethyl]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H22FN3O3 and its molecular weight is 311.357. The purity is usually 95%.